Cas no 1894510-51-0 (2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol)

2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol
- EN300-1982456
- 1894510-51-0
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- Inchi: 1S/C7H9ClO2/c1-5-2-3-7(10-5)6(9)4-8/h2-3,6,9H,4H2,1H3
- InChI Key: WYXAYVGDDQFCNI-UHFFFAOYSA-N
- SMILES: ClCC(C1=CC=C(C)O1)O
Computed Properties
- Exact Mass: 160.0291072g/mol
- Monoisotopic Mass: 160.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.4Ų
- XLogP3: 1.2
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1982456-1.0g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 1g |
$1414.0 | 2023-05-31 | ||
Enamine | EN300-1982456-0.25g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 0.25g |
$1300.0 | 2023-09-16 | ||
Enamine | EN300-1982456-1g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 1g |
$1414.0 | 2023-09-16 | ||
Enamine | EN300-1982456-10.0g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 10g |
$6082.0 | 2023-05-31 | ||
Enamine | EN300-1982456-0.5g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 0.5g |
$1357.0 | 2023-09-16 | ||
Enamine | EN300-1982456-2.5g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 2.5g |
$2771.0 | 2023-09-16 | ||
Enamine | EN300-1982456-0.05g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 0.05g |
$1188.0 | 2023-09-16 | ||
Enamine | EN300-1982456-5g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 5g |
$4102.0 | 2023-09-16 | ||
Enamine | EN300-1982456-0.1g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 0.1g |
$1244.0 | 2023-09-16 | ||
Enamine | EN300-1982456-5.0g |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol |
1894510-51-0 | 5g |
$4102.0 | 2023-05-31 |
2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol Related Literature
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D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Y. J. Liu,Q. H. Kong RSC Adv., 2017,7, 51807-51813
Additional information on 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol
Comprehensive Overview of 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS No. 1894510-51-0)
The compound 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS No. 1894510-51-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This chlorinated furan derivative combines a 5-methylfuran core with a chloroethanol side chain, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.
One of the most frequently searched questions about 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol revolves around its synthesis methods. The compound can be synthesized through the chlorination of 1-(5-methylfuran-2-yl)ethan-1-ol, a process that requires precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also explored eco-friendly alternatives for its production, aligning with the growing demand for sustainable chemical processes. This aligns with the broader trend of reducing environmental impact in chemical manufacturing, a topic that resonates strongly with today's environmentally conscious audience.
The physicochemical properties of CAS No. 1894510-51-0 make it particularly interesting for researchers. With its molecular formula C7H9ClO2 and molecular weight of 160.60 g/mol, this compound exhibits moderate solubility in organic solvents while being relatively stable under standard conditions. Its boiling point and melting point data are crucial for process optimization, and these parameters are often searched by professionals looking to incorporate this compound into their workflows. The presence of both furan and chloroethanol moieties in its structure contributes to its reactivity profile, enabling diverse chemical transformations.
In the pharmaceutical sector, 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol has shown promise as a building block for drug discovery. The furan ring system is known to exhibit various biological activities, and when combined with the chloroethanol functionality, it creates opportunities for developing novel therapeutic agents. Recent studies have explored its potential in creating antimicrobial and anti-inflammatory compounds, topics that consistently rank high in scientific literature searches. The compound's ability to serve as a precursor for more complex molecules makes it valuable in medicinal chemistry research.
From an industrial perspective, the applications of CAS No. 1894510-51-0 extend to material science and specialty chemicals. Its unique structure allows for incorporation into polymers and coatings, where the furan moiety can impart specific properties like thermal stability or UV resistance. These characteristics are particularly relevant in today's market, where there's increasing demand for high-performance materials in electronics, automotive, and construction industries. Professionals searching for advanced material precursors or specialty chemical intermediates often encounter this compound in their research.
Quality control and analytical characterization of 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol are critical aspects that receive considerable attention. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound. The development of robust analytical methods for this specific molecule is a common search query among quality assurance professionals and researchers working with this material. Proper characterization ensures its suitability for various applications and maintains consistency in research outcomes.
The safety profile and handling considerations for CAS No. 1894510-51-0 are another area of significant interest. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Information about storage conditions, personal protective equipment, and first aid measures are frequently sought after by laboratory personnel and safety officers. These practical considerations are essential for ensuring safe and effective use of the compound in various settings.
Looking toward the future, research trends indicate growing interest in exploring the full potential of 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol. The compound's versatility makes it a candidate for investigation in emerging fields such as biobased chemicals and sustainable manufacturing. As industries continue to seek alternatives to petroleum-derived compounds, furan-based chemicals like this one may play an increasingly important role. This aligns with current market trends and consumer preferences for environmentally friendly products and processes.
For researchers considering working with CAS No. 1894510-51-0, it's important to note that the compound's commercial availability has improved in recent years. Several specialty chemical suppliers now offer this material in research quantities, making it more accessible for academic and industrial laboratories. The pricing and supply chain aspects of this compound are practical considerations that often appear in professional discussions and procurement-related searches.
In conclusion, 2-chloro-1-(5-methylfuran-2-yl)ethan-1-ol represents an interesting case study in specialized organic chemistry. Its combination of structural features, potential applications, and relevance to current industry trends makes it a compound worth watching in chemical research and development. As scientific understanding of furan derivatives continues to grow, and as industries seek innovative solutions to modern challenges, this compound may find even broader utility in the years to come.
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